Cas no 917023-05-3 (ethyl 2-(2-broMopyriMidin-5-yl)acetate)

• Product Name: ethyl 2-(2-broMopyriMidin-5-yl)acetate
• CAS No: 917023-05-3
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• MDL: MFCD28502583
• CID: 2359451
• PubChem ID: 57443494
• Update Time: 2024-10-26

ethyl 2-(2-broMopyriMidin-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-broMopyriMidin-5-yl)acetate
• Ethyl 2-bromo-5-pyrimidineacetate (ACI)
• (2-Bromopyrimidin-5-yl)acetic acid ethyl ester
• (2-bromo-pyrimidin-5-yl)-acetic Acid Ethyl Ester
• 2-bromopyrimidine-5-acetic acid ethyl ester
• ethyl2-(2-bromopyrimidin-5-yl)acetate
• DB-208618
• SB23026
• 917023-05-3
• MFCD28502583
• ethyl 2(c)\\(2(c)\\broMopyriMidin(c)\\5(c)\\yl)acetate
• SCHEMBL1525074
• LFTXMVSYXVYZTC-UHFFFAOYSA-N
• AKOS025291271
• CS-0049542
• Ethyl 2-bromopyrimidine-5-acetate
• P15081
• 5-Pyrimidineacetic acid, 2-bromo-, ethyl ester
• SY238066
• AS-52423

• MDL： MFCD28502583
• Inchi： 1S/C8H9BrN2O2/c1-2-13-7(12)3-6-4-10-8(9)11-5-6/h4-5H,2-3H2,1H3
• InChI Key： LFTXMVSYXVYZTC-UHFFFAOYSA-N
• SMILES： O=C(CC1C=NC(Br)=NC=1)OCC

Computed Properties

• Exact Mass: 243.98474g/mol
• Monoisotopic Mass: 243.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.1Ų